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Compound of Interest

Compound Name: 6-Iodoindolin-2-one

CAS No.: 919103-45-0

Cat. No.: B3030561 Get Quote

Executive Summary: Immediate Directives
6-Iodoindolin-2-one (CAS: 919103-45-0 / 202422-44-0) is a halogenated organic solid.[1][2] It

must not be treated as general organic waste. Due to the iodine content, improper incineration

can release corrosive acid gases (

and

), damaging standard combustion equipment and violating emissions standards.

Core Safety Rules:

Strict Segregation: Dispose of only in Halogenated waste streams.

No Oxidizers: Never mix with strong oxidizers or acids; this risks evolving toxic iodine vapor.

Solid vs. Solution: Segregate pure solids from solvent-based waste to minimize disposal

costs.[1]

Chemical Profile & Hazard Identification
Understanding the chemical nature of the substance is the first step in a self-validating safety

protocol.[1]
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Property Data Operational Implication

Chemical Structure Halogenated Indolinone

Requires high-temperature

incineration with acid

scrubbers.[1]

Hazard Class
Irritant (H315, H319), STOT

SE 3 (H335)

Standard PPE (Nitrile gloves,

safety glasses, lab coat) is

mandatory.

Physical State Solid (Powder/Crystal)
Dust generation is a primary

inhalation risk during transfer.

Reactivity Sensitive to Light/Oxidizers
Store in amber glass; keep

away from nitrates/peroxides.

Expert Insight: The "Iodo" substituent is a weak leaving group in biological contexts but a

significant factor in waste management. In a waste incinerator, iodine does not burn like carbon;

it forms corrosive gases. Therefore, this waste goes to facilities equipped to handle

"Halogenated Organics."[3]

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization
Before moving the container, determine the state of the waste.[3]

Scenario A: Pure Solid (Expired/Surplus): Keep in original container if possible, or transfer to

a wide-mouth HDPE jar.

Scenario B: Reaction Mixture (Liquid): If dissolved in a solvent (e.g., DMSO, DMF), the entire

mixture is now Halogenated Solvent Waste.
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Phase 2: Segregation (The "Golden Rule")
Do NOT pour 6-Iodoindolin-2-one solutions into "Non-Halogenated" (General Organic) waste

drums.

Why? Non-halogenated waste is often used for fuel blending (energy recovery). Halogens

poison the catalysts used in cement kilns and corrode standard burners.

Action: Use a dedicated container labeled "HALOGENATED WASTE ONLY."

Phase 3: Containerization & Labeling
Select Container:

Solids: Double-bag in thick polyethylene bags or place in a screw-top HDPE jar.

Liquids: Amber glass bottles (preferred) or HDPE carboys. Avoid metal cans if free iodine

is suspected (corrosion risk).

Labeling:

Must read: "Hazardous Waste - Halogenated Organic."[1][4]

Add Hazard Warning: "Irritant."

Phase 4: Spill Management
If a spill occurs during transfer:

Do not use water initially. Water spreads the contamination.

Dry Cleanup: Use a scoop or dust pan for solids. Place in a waste jar.

Wet Cleanup: Wipe residue with a solvent-dampened pad (Acetone/Ethanol) and place the

pad in the solid hazardous waste bin.

Decision Logic & Workflow
The following diagram illustrates the critical decision points for compliant disposal.
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Waste Generation:
6-Iodoindolin-2-one

Is the waste Solid or Liquid?

Solid Waste

Pure Substance

Liquid/Solution

Reaction Mix

Containerize:
Wide-mouth HDPE Jar

or Original Bottle

CRITICAL CHECK:
Is the solvent Halogenated?

Labeling:
'Hazardous Waste - Halogenated Organic'

List all Constituents

Containerize:
Amber Glass or HDPE Carboy

Stream: Halogenated Solvents
(e.g., DCM, Chloroform)

Yes

Stream: Mixed Halogenated
(Trace 6-Iodo in Acetone/Methanol)

No (But must now be treated as Halogenated)

Final Disposal:
High-Temp Incineration

(with Acid Gas Scrubbing)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating and packaging halogenated indolinone waste.
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Regulatory Framework (RCRA & EPA)[1][5]
While 6-Iodoindolin-2-one is not typically a "Listed" waste (P or U list) by specific name, it is

regulated based on its characteristics and chemical class.[1]

RCRA Classification: Under the Resource Conservation and Recovery Act (RCRA), this falls

under Halogenated Organic Compounds (HOCs).[5]

Land Ban: Halogenated organics are generally prohibited from land disposal (Land Disposal

Restrictions - LDR) and must be incinerated.[1]

Waste Codes:

If spent solvents are present (e.g., Methylene Chloride), use F002.[6]

If pure substance, it is often classified as D001 (Ignitable, if in flammable solvent) or

simply Hazardous Waste under state-specific "Toxic" criteria.

Compliance Check: Always consult your institution's EHS (Environmental Health & Safety)

officer before final tag-out.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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